Cas no 2567963-77-1 (1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-)

• Product Name: 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-
• CAS No: 2567963-77-1
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• MDL: MFCD32696077
• CID: 4983233
• Update Time: 2025-06-15

1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-

• MDL： MFCD32696077
• Inchi： 1S/C10H7BrFNO2/c1-13-4-6(10(14)15)9-7(12)2-5(11)3-8(9)13/h2-4H,1H3,(H,14,15)
• InChI Key： SXBRYRMXCBZRKX-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(F)=CC(Br)=C2)C(C(O)=O)=C1

Additional information on 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-

Comprehensive Analysis of 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl- (CAS No. 2567963-77-1)

The compound 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl- (CAS No. 2567963-77-1) is a highly specialized indole derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of bromine and fluorine substitutions on the indole ring, along with a methyl group at the 1-position, making it a valuable intermediate for drug discovery and medicinal chemistry applications.

Recent trends in indole chemistry highlight the growing demand for halogenated indole derivatives, particularly those with fluoro and bromo substituents. These modifications are crucial for enhancing bioavailability and binding affinity in drug-target interactions. Researchers are actively exploring 6-bromo-4-fluoro-1-methyl-indole-3-carboxylic acid as a building block for kinase inhibitors and GPCR modulators, addressing current challenges in cancer therapy and neurological disorders.

The structural uniqueness of CAS 2567963-77-1 lies in its electron-withdrawing groups at positions 4 and 6, which significantly influence its electronic properties and reactivity patterns. This makes it particularly interesting for cross-coupling reactions in modern organocatalysis and metal-catalyzed transformations. The presence of both fluorine and bromine atoms offers orthogonal reactivity for sequential functionalization, a feature highly valued in combinatorial chemistry approaches.

From a drug design perspective, the 1-methyl group in this compound provides metabolic stability while the carboxylic acid moiety offers versatility for prodrug development or conjugation strategies. These characteristics align with current pharmaceutical industry needs for targeted drug delivery systems and bioconjugation techniques. The compound's potential in developing small molecule therapeutics for inflammatory diseases and age-related disorders is particularly noteworthy, given the rising global prevalence of these conditions.

Synthetic accessibility of 6-bromo-4-fluoro-1-methyl-1H-indole-3-carboxylic acid has been improved through recent advances in regioselective halogenation methods and microwave-assisted synthesis. These technological developments address common questions about scale-up challenges and process optimization for such specialized intermediates. The compound's stability profile and crystallinity make it suitable for high-throughput screening applications, a critical factor in modern drug discovery pipelines.

Environmental and green chemistry considerations are increasingly important for halogenated compounds. Researchers are investigating biodegradation pathways and eco-friendly purification methods for derivatives like 2567963-77-1, responding to growing concerns about pharmaceutical pollution and green synthesis demands. The compound's potential in agrochemical research also warrants attention, particularly in developing next-generation crop protection agents with improved environmental profiles.

Analytical characterization of 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl- benefits from modern techniques like LC-MS/MS and high-field NMR, which provide detailed structural information crucial for quality control in pharmaceutical applications. The compound's distinct spectroscopic signatures facilitate its identification in complex mixtures, addressing common challenges in metabolite identification and impurity profiling studies.

Future research directions for CAS 2567963-77-1 may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The compound's structural features make it an attractive candidate for developing heterobifunctional molecules in this cutting-edge therapeutic approach. Additionally, its application in fluorescence labeling and molecular probes could expand its utility in diagnostic imaging and biomarker detection.